Cas no 1243249-16-2 (Paucinervin A)
Paucinervin A structure
Product Name:Paucinervin A
CAS No:1243249-16-2
MF:C24H26O7
MW:426.459047794342
CID:2030937
PubChem ID:52949770
Update Time:2025-04-21
Paucinervin A Chemical and Physical Properties
Names and Identifiers
-
- Paucinervin A
- CS-0149284
- CHEMBL1253932
- AKOS040762167
- 1243249-16-2
- HY-N8876
- 2,7,9-trihydroxy-1-methoxy-3,8-bis(3-methylbut-2-enyl)benzo[b][1,4]benzodioxepin-6-one
- DA-76618
- 2,7,9-trihydroxy-1-methoxy-3,8-bis(3-methylbut-2-enyl)benzo(b)(1,4)benzodioxepin-6-one
- TZB24916
-
- Inchi: 1S/C24H26O7/c1-12(2)6-8-14-10-18-22(23(29-5)20(14)26)30-17-11-16(25)15(9-7-13(3)4)21(27)19(17)24(28)31-18/h6-7,10-11,25-27H,8-9H2,1-5H3
- InChI Key: CZKGIKZOHGKQSQ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(=O)OC2C=C(C/C=C(\C)/C)C(=C(C1=2)OC)O)O)O
Computed Properties
- Exact Mass: 426.16785316g/mol
- Monoisotopic Mass: 426.16785316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 694
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 649.0±55.0 °C at 760 mmHg
- Flash Point: 222.5±25.0 °C
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
Paucinervin A Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Paucinervin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4743-5 mg |
Paucinervin A |
1243249-16-2 | 5mg |
¥4179.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P40960-5 mg |
Paucinervin A |
1243249-16-2 | 5mg |
¥6400.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4743-5 mg |
Paucinervin A |
1243249-16-2 | 98% | 5mg |
¥ 4,510 | 2023-07-10 | |
| TargetMol Chemicals | TN4743-1 mL * 10 mM (in DMSO) |
Paucinervin A |
1243249-16-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4610 | 2023-09-15 | |
| TargetMol Chemicals | TN4743-5mg |
Paucinervin A |
1243249-16-2 | 5mg |
¥ 4510 | 2024-07-19 | ||
| TargetMol Chemicals | TN4743-1 ml * 10 mm |
Paucinervin A |
1243249-16-2 | 1 ml * 10 mm |
¥ 4610 | 2024-07-19 |
Paucinervin A Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
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